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Compound of Interest

Compound Name: 6-Ethyl-2,7-dimethoxyjuglone

Cat. No.: B3026037

An In-depth Technical Guide to 6-Ethyl-2,7-
dimethoxyjuglone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document serves as a technical guide on the molecular structure and formula of 6-Ethyl-
2,7-dimethoxyjuglone. Despite a comprehensive search of scientific literature and chemical
databases, detailed experimental protocols, extensive quantitative data, and specific biological
pathways for this compound are not readily available. This guide presents the confirmed
structural and molecular information and highlights the current knowledge gaps to inform future
research endeavors.

Molecular Structure and Formula

6-Ethyl-2,7-dimethoxyjuglone, also known as 6-Ethyl-5-hydroxy-2,7-dimethoxy-1,4-
naphthoquinone, is a substituted naphthoquinone. Its chemical structure is characterized by a
naphthalene core with two ketone groups, a hydroxyl group, two methoxy groups, and an ethyl
substituent.

Molecular Formula: C1aH140s[1]

CAS Number: 15254-86-1[1]
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The structural representation of 6-Ethyl-2,7-dimethoxyjuglone is as follows:
Caption: Molecular Structure of 6-Ethyl-2,7-dimethoxyjuglone.

Physicochemical Data

Publicly available databases provide limited physicochemical data for 6-Ethyl-2,7-
dimethoxyjuglone. The following table summarizes the key computed properties.

Property Value Source
Molecular Weight 262.25 g/mol [1]

Exact Mass 262.084124 g/mol PubChem
XLogP3 2.5 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 5 PubChem
Rotatable Bond Count 4 PubChem

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for 6-Ethyl-2,7-dimethoxyjuglone
could not be identified in the current scientific literature. General methods for the synthesis of
substituted naphthoquinones often involve multi-step processes, which may include Diels-Alder
reactions, oxidation, and various functional group manipulations. However, a specific and
validated experimental procedure for this particular molecule is not published.

Biological Activity and Signaling Pathways

There is a significant lack of information regarding the biological activity of 6-Ethyl-2,7-
dimethoxyjuglone. While other derivatives of juglone and compounds with dimethoxy
substitutions have been investigated for various pharmacological properties, including
antimicrobial and anticancer activities, no specific studies on the biological effects, mechanism
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of action, or associated signaling pathways of 6-Ethyl-2,7-dimethoxyjuglone have been
found.

Therefore, no diagrams for signaling pathways or experimental workflows can be provided at
this time.

Conclusion and Future Directions

6-Ethyl-2,7-dimethoxyjuglone is a chemically defined molecule with a known structure and
formula. However, there is a notable absence of in-depth technical data in the public domain.
For researchers, scientists, and drug development professionals, this represents both a
challenge and an opportunity. The lack of data on its synthesis, biological activity, and
mechanism of action indicates a completely unexplored area of research.

Future work should focus on:
» Developing and publishing a reliable synthesis protocol for 6-Ethyl-2,7-dimethoxyjuglone.

» Conducting comprehensive screening for biological activities, such as antimicrobial, antiviral,
and cytotoxic effects.

 Investigating the mechanism of action for any identified biological activities, including the
elucidation of molecular targets and signaling pathways.

This foundational research is essential to unlock the potential of 6-Ethyl-2,7-
dimethoxyjuglone for therapeutic or other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Ethyl-2,7-dimethoxyjuglone molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026037#6-ethyl-2-7-dimethoxyjuglone-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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